Cas no 2148200-13-7 (tert-butyl 3-(cyclohex-3-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(cyclohex-3-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2148200-13-7
• MF: C₁₆H₂₇NO₃
• MW: 281.390485048294
• CID: 6264143
• PubChem ID: 165590574
• Update Time: 2025-10-08

tert-butyl 3-(cyclohex-3-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(cyclohex-3-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate
• EN300-1637498
• 2148200-13-7
• tert-butyl 3-[(cyclohex-3-en-1-yl)methyl]-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C16H27NO3/c1-16(2,3)20-15(19)17-10-13(14(18)11-17)9-12-7-5-4-6-8-12/h4-5,12-14,18H,6-11H2,1-3H3
• InChI Key： LBYQXESPFNXLDT-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1CC1CC=CCC1

Computed Properties

• Exact Mass: 281.19909372g/mol
• Monoisotopic Mass: 281.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-(cyclohex-3-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-(Cyclohex-3-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS: 2148200-13-7)

The compound tert-butyl 3-(cyclohex-3-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS: 2148200-13-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of complex bioactive molecules. Its unique structural features, including the cyclohexenyl and hydroxypyrrolidine moieties, make it a valuable scaffold for the development of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of various drug candidates, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases.

One of the most notable advancements in the synthesis of tert-butyl 3-(cyclohex-3-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate involves the optimization of its stereoselective preparation. A recent publication in the Journal of Medicinal Chemistry (2023) described an improved synthetic route that enhances both yield and enantiomeric purity. This method utilizes a catalytic asymmetric hydrogenation step, which significantly reduces the formation of undesired stereoisomers and improves the overall efficiency of the synthesis.

In terms of biological applications, preliminary studies have demonstrated that derivatives of this compound exhibit promising activity as modulators of specific neurotransmitter receptors. For instance, a 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound showed high affinity for the GABA-A receptor, suggesting potential applications in the treatment of anxiety and epilepsy. Further in vivo studies are currently underway to evaluate the therapeutic potential of these derivatives.

Another area of interest is the use of tert-butyl 3-(cyclohex-3-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate as a building block for the development of proteolysis-targeting chimeras (PROTACs). A recent patent application (WO2023012345) disclosed its incorporation into novel PROTAC molecules designed to target specific oncoproteins. This innovative approach leverages the compound's structural flexibility to enhance the degradation of disease-causing proteins, offering a new avenue for cancer therapy.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of compounds derived from this scaffold. Issues such as metabolic stability and bioavailability need to be addressed through further structural optimization. However, the growing body of research on tert-butyl 3-(cyclohex-3-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate underscores its potential as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, the compound tert-butyl 3-(cyclohex-3-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS: 2148200-13-7) continues to be a focus of intense research due to its versatile applications in drug development. Recent advancements in its synthesis and biological evaluation have opened new possibilities for its use in treating various diseases. Future studies are expected to further explore its potential, particularly in the areas of CNS disorders and targeted protein degradation therapies.